Cas no 1427451-79-3 (5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one
• CAS No: 1427451-79-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6192672
• PubChem ID: 118704545
• Update Time: 2025-06-15

5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 5-(aminomethyl)-

• Inchi： 1S/C9H9NO2/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-3H,4-5,10H2
• InChI Key： NQXITLCDIWDXFW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(CN)C=C2)CO1

Additional information on 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one

Introduction to 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one (CAS No. 1427451-79-3)

5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one, identified by the CAS number 1427451-79-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a fused benzofuranone core substituted with an aminomethyl group at the 5-position. The structural motif of benzofuranone, combined with the presence of an amine functionalities, makes this compound a versatile scaffold for medicinal chemistry applications. Its unique electronic and steric properties have garnered interest for its potential in drug discovery and molecular recognition studies.

The benzofuranone ring system is known for its stability and biological relevance, often serving as a pharmacophore in natural products and synthetic drugs. The aminomethyl substituent introduces reactivity that can be exploited for further derivatization, enabling the construction of more complex molecular architectures. This compound’s ability to participate in hydrogen bonding interactions, due to the amine hydrogen and oxygen atoms on the benzofuranone ring, makes it particularly valuable in designing enzyme inhibitors and receptor ligands.

In recent years, there has been growing attention on 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The aminomethyl group serves as a handle for introducing additional functional groups, facilitating the development of prodrugs or conjugates that enhance bioavailability or target specificity.

The pharmacological potential of 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one has been explored in several preclinical studies. Its benzofuranone core is structurally analogous to known bioactive scaffolds, suggesting similar mechanisms of action. One notable area of research involves its application in neurodegenerative diseases, where analogs of this compound have demonstrated neuroprotective effects by modulating oxidative stress and inflammation pathways. The aminomethyl group’s ability to form stable complexes with metal ions has also been investigated for potential applications in metallodrug development.

From a synthetic chemistry perspective, 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one is a valuable building block for constructing more intricate molecules. Its reactivity allows for nucleophilic substitution reactions at the 5-position, enabling the introduction of diverse substituents such as halogens, alcohols, or other amines. This flexibility has been exploited in the synthesis of kinase inhibitors and other small-molecule drugs targeting cancer-related pathways. The compound’s compatibility with modern synthetic methodologies, including transition-metal catalysis and flow chemistry, further enhances its utility in drug development pipelines.

The biological activity of 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one and its derivatives has been further validated through computational modeling studies. Molecular docking simulations have revealed that this compound can interact with specific binding pockets on target proteins with high affinity. These studies have guided the optimization of lead structures by predicting how modifications to the aminomethyl group or other parts of the molecule can improve binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery efforts.

Recent advancements in green chemistry have also highlighted the significance of 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one as a sustainable intermediate. Researchers have developed environmentally friendly synthetic routes that minimize waste generation while maintaining high yields. These methods often involve catalytic processes that reduce reliance on hazardous reagents or harsh reaction conditions. The emphasis on sustainability aligns with broader industry trends toward greener pharmaceutical manufacturing practices.

The role of 5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one in material science is another emerging area of interest. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand for catalytic applications or as a component in functional materials such as sensors and coatings. The unique electronic properties of the benzofuranone ring can be exploited to design materials with specific optical or electrical characteristics.

In conclusion,5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one (CAS No. 1427451-79-3) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its structural features—particularly the combination of a benzofuranone core and an aminomethyl substituent—make it an attractive scaffold for drug discovery and molecular engineering. As research continues to uncover new therapeutic targets and synthetic methodologies,5-(aminomethyl)-1,3-dihydro-2-benzofuran-1-one is poised to remain at the forefront of innovation in these fields.